molecular formula C10H6N2OS B2821149 2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile CAS No. 174713-67-8

2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile

Cat. No.: B2821149
CAS No.: 174713-67-8
M. Wt: 202.23
InChI Key: XCPYVKHGOXOHEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile” is a chemical compound that has been mentioned in the context of various chemical reactions . It is also known as "6-(2-Furyl)-2-oxo-4-(2-thienyl)-1,2-dihydropyridine-3-carbonitrile" .


Synthesis Analysis

The synthesis of this compound has been described in several studies. For instance, one method involves the reaction of the sodium salt of 2-oxo-4-(2-thienyl)butenoic acid with hydroxylamine in a methanol solution . Another method involves the hydrogenation of sodium and ethyl 2-oxo-4-(2-thienyl)butenoate at Raney nickel and palladium black .


Molecular Structure Analysis

The molecular structure of “this compound” can be inferred from its IUPAC name. It contains a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), which is fused with a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) .


Chemical Reactions Analysis

The compound has been involved in various chemical reactions. For example, it has been used in the synthesis of new fused heterobicyclic nitrogen systems such as 1,2,4-triazino[3,4-b][1,3,4]thiadiazinones, 1,3,4-thiadiazolo[2,3-c][1,2,4]triazinone, and pyrazolo[5,1-c]-[1,2,4]triazine-7-carbonitrile . It has also been involved in hydrogenation reactions .


Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly mentioned in the available sources .

Scientific Research Applications

  • Antifibrotic Agents : A study by Ismail and Noaman (2005) synthesized a series of substituted 1-(2-ethylphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitriles, including thieno[3,4-c]pyridone derivatives, for evaluation as antifibrotic agents. Some compounds demonstrated potent antifibrotic activity without adverse effects on liver and kidney functions (Ismail & Noaman, 2005).

  • Synthesis of Heterocyclic Compounds : Abdelriheem, Ahmad, and Abdelhamid (2015) focused on synthesizing various compounds, including thieno[2,3-b]pyridines and pyrimidino[4',5':4,5]thieno[2,3-b]pyridine, from related chemical structures (Abdelriheem et al., 2015).

  • Optical Properties and X-ray Analysis : Cetina, Tranfić, Sviben, and Jukić (2010) synthesized and analyzed the structural features of three pyridine derivatives, including their optical properties using UV–vis absorption and fluorescence spectroscopy (Cetina et al., 2010).

  • Electrochemical Synthesis and Properties : Brillas, Carrasco, Figueras, Urpí, and Otero (1995) synthesized oxidized poly(2,5-di-(-2-thienyl)-pyrrole) and investigated its electrochemical behavior, solubilities, and electrical conductivities (Brillas et al., 1995).

  • Antimicrobial and Anticancer Activities : Elewa, Abdelhamid, Hamed, and Mansour (2021) synthesized 2,3-Dihydro-2-oxo-4-phenyl-6-(thien-2-yl)pyridine-3-carbonitrile and evaluated its antibacterial and antitumor activities (Elewa et al., 2021).

  • Facile and Scalable Preparation of Key Intermediates : Tumey, Bhagirath, Wu, and Boschelli (2008) reported a new synthesis method for thieno[2,3-b]pyridine-5-carbonitriles, which are important intermediates in various chemical syntheses (Tumey et al., 2008).

  • Synthesis of Functionalized Compounds : Sil, Sharon, Maulik, and Ram (2004) synthesized 2-Oxo-5-(1-arylvinyl)-4-piperidin-1-yl-2,5-dihydrofuran-3-carbonitriles via ring contraction of suitably functionalized 2H-pyran-2-ones (Sil et al., 2004).

Mechanism of Action

The mechanism of action of “2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile” in chemical reactions is not explicitly mentioned in the available sources .

Safety and Hazards

The safety and hazards associated with “2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile” are not explicitly mentioned in the available sources .

Future Directions

The future directions for the use of “2-Oxo-4-(2-thienyl)-1,2-dihydro-3-pyridinecarbonitrile” are not explicitly mentioned in the available sources .

Properties

IUPAC Name

2-oxo-4-thiophen-2-yl-1H-pyridine-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H6N2OS/c11-6-8-7(3-4-12-10(8)13)9-2-1-5-14-9/h1-5H,(H,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCPYVKHGOXOHEJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C2=C(C(=O)NC=C2)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H6N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.